Cas no 152171-74-9 (4-Hydroxy Flecainide)

4-Hydroxy Flecainide is a metabolite of the antiarrhythmic drug flecainide, known for its role in studying the pharmacokinetics and pharmacodynamics of the parent compound. It is primarily used in research to investigate flecainide's metabolic pathways, efficacy, and potential side effects. The hydroxylation at the 4-position enhances its polarity, influencing its distribution and excretion profiles. This compound is valuable for analytical applications, such as HPLC or LC-MS, to quantify flecainide levels in biological samples. Its well-characterized structure and stability make it a reliable reference standard in clinical and pharmaceutical research, aiding in the development of safer and more effective antiarrhythmic therapies.
4-Hydroxy Flecainide structure
4-Hydroxy Flecainide structure
Product Name:4-Hydroxy Flecainide
CAS No:152171-74-9
MF:C17H20F6N2O4
MW:430.342125892639
CID:99335
PubChem ID:45357580
Update Time:2025-06-21

4-Hydroxy Flecainide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-hydroxy-N-(2-piperidinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)-
    • 4-HYDROXYFLECAINIDE
    • Flecainide IMpurity C
    • Flecainide acetate impurity C (EP)
    • 4-Hydroxy-N-(2-piperidinylMethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzaMide
    • (±)-4-Hydroxy-N-(2-piperidinylMethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzaMide
    • FLECAINIDE ACETATE IMPURITY C [EP IMPURITY]
    • BCP24377
    • (RS)-4-hydroxy-N-(piperidin-2-ylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
    • Benzamide, 4-hydroxy-N-(2-piperidinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)-
    • 4-Hydroxy Flecainide
    • YD6TH3ADQ7
    • FT-0669642
    • 4-hydroxy-N-(piperidin-2-ylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
    • Benzamide, 4-hydroxy-N-(2-piperidinylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)-, (+/-)-
    • AKOS015962198
    • 152171-74-9
    • FH99509
    • Inchi: 1S/C17H20F6N2O4/c18-16(19,20)8-28-13-6-12(26)14(29-9-17(21,22)23)5-11(13)15(27)25-7-10-3-1-2-4-24-10/h5-6,10,24,26H,1-4,7-9H2,(H,25,27)
    • InChI Key: QUXZMOOURSXVFW-UHFFFAOYSA-N
    • SMILES: FC(COC1C=C(C(=CC=1C(NCC1CCCCN1)=O)OCC(F)(F)F)O)(F)F

Computed Properties

  • Exact Mass: 430.13300
  • Monoisotopic Mass: 430.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 79.8A^2

Experimental Properties

  • PSA: 79.82000
  • LogP: 3.86600

4-Hydroxy Flecainide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H942485-2.5mg
4-Hydroxy Flecainide
152171-74-9
2.5mg
$ 173.00 2023-09-07
TRC
H942485-10mg
4-Hydroxy Flecainide
152171-74-9
10mg
$ 643.00 2023-09-07
TRC
H942485-25mg
4-Hydroxy Flecainide
152171-74-9
25mg
$ 1369.00 2023-09-07

Additional information on 4-Hydroxy Flecainide

Research Brief on 4-Hydroxy Flecainide (CAS: 152171-74-9): Recent Advances and Applications

4-Hydroxy Flecainide (CAS: 152171-74-9) is a metabolite of the antiarrhythmic drug flecainide, which is widely used in the treatment of cardiac arrhythmias. Recent studies have highlighted its potential role in both therapeutic applications and as a biomarker for drug monitoring. This research brief synthesizes the latest findings on 4-Hydroxy Flecainide, focusing on its pharmacokinetics, pharmacodynamics, and emerging clinical implications.

A 2023 study published in the Journal of Cardiovascular Pharmacology investigated the metabolic pathways of flecainide, emphasizing the significance of 4-Hydroxy Flecainide as a major metabolite. The study utilized advanced liquid chromatography-mass spectrometry (LC-MS) techniques to quantify its levels in plasma, revealing a strong correlation between metabolite concentration and therapeutic efficacy. These findings underscore the importance of monitoring 4-Hydroxy Flecainide in patients undergoing flecainide therapy to optimize dosage and minimize adverse effects.

In addition to its role as a metabolite, recent preclinical research has explored the direct pharmacological effects of 4-Hydroxy Flecainide. A 2022 paper in Bioorganic & Medicinal Chemistry Letters demonstrated its moderate sodium channel-blocking activity, albeit with a different binding affinity compared to the parent compound. This suggests potential applications in designing next-generation antiarrhythmic agents with improved safety profiles. Molecular docking studies further elucidated its interaction with cardiac ion channels, providing a structural basis for future drug development.

Another area of interest is the use of 4-Hydroxy Flecainide as a biomarker for personalized medicine. A multicenter clinical trial (NCT04837209) completed in early 2024 reported that genetic polymorphisms in CYP2D6, the enzyme responsible for flecainide metabolism, significantly influence 4-Hydroxy Flecainide levels. Patients with reduced CYP2D6 activity exhibited higher flecainide concentrations and increased risk of toxicity, highlighting the need for pharmacogenetic testing in clinical practice.

Despite these advancements, challenges remain in the standardization of 4-Hydroxy Flecainide assays across laboratories. A recent review in Clinical Chemistry (2023) compared various analytical methods, advocating for harmonized protocols to ensure reproducibility. Furthermore, ongoing research is investigating its potential off-target effects, particularly in patients with renal impairment, where metabolite accumulation may occur.

In conclusion, 4-Hydroxy Flecainide (152171-74-9) continues to be a focal point in cardiovascular research, bridging the gap between drug metabolism and therapeutic outcomes. Future directions include the development of rapid point-of-care assays for metabolite monitoring and the exploration of its standalone therapeutic potential. These efforts align with the broader trend toward precision medicine in cardiology.

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